![molecular formula C9H9FO2 B1584495 Ethyl 2-fluorobenzoate CAS No. 443-26-5](/img/structure/B1584495.png)
Ethyl 2-fluorobenzoate
Overview
Description
Ethyl 2-fluorobenzoate is a chemical compound with the molecular formula C9H9FO2 . It has an average mass of 168.165 Da and a monoisotopic mass of 168.058655 Da . It is also known by other names such as 2-Fluorobenzoate d’éthyle and 2-Fluorobenzoic acid ethyl ester .
Molecular Structure Analysis
The molecular structure of Ethyl 2-fluorobenzoate consists of nine carbon atoms, nine hydrogen atoms, one fluorine atom, and two oxygen atoms . The SMILES string representation is FC1=C(C=CC=C1)C(OCC)=O .
Physical And Chemical Properties Analysis
Ethyl 2-fluorobenzoate is a clear colorless to yellow liquid . It has a density of 1.1±0.1 g/cm3, a boiling point of 220.2±23.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . The enthalpy of vaporization is 45.7±3.0 kJ/mol, and the flash point is 84.7±17.5 °C . It has a molar refractivity of 42.7±0.3 cm3 .
Scientific Research Applications
Synthesis and Pharmaceutical Intermediates
Ethyl 2-fluorobenzoate is utilized in the synthesis of various pharmaceutical intermediates. An example is its role in the production of Floxacin intermediates. Guo, Yu, and Su (2020) demonstrated a continuous-flow process for producing ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-(dimethylamino)acrylate, an intermediate in Floxacin synthesis. This process is noted for its efficiency, reduced raw material consumption, and higher yield compared to traditional methods (Guo, Yu, & Su, 2020).
Organic Synthesis
Ethyl 2-fluorobenzoate is also significant in broader organic synthesis applications. For instance, it's involved in the preparation of N-succinimidyl 4-[18F]fluorobenzoate ([18F]SFB), which is used in protein labeling. Tang, Zeng, Yu, and Kabalka (2008) described a three-step, one-pot procedure for preparing [18F]SFB, highlighting its high efficiency and yield (Tang, Zeng, Yu, & Kabalka, 2008).
Liquid Crystal Materials
In the field of materials science, ethyl 2-fluorobenzoate plays a role in the synthesis of chiral liquid crystal materials. Yu, Chang, and Wu (2007) synthesized materials using ethyl 2-fluorobenzoate and examined their polymorphism, electro-optical response, and dielectric permittivity. Their findings contribute to understanding the physical properties influenced by fluoro substituents in liquid crystal materials (Yu, Chang, & Wu, 2007).
Antitumor and Antimicrobial Activity
In medicinal chemistry, derivatives of ethyl 2-fluorobenzoate are investigated for their antitumor and antimicrobial properties. Koçyiğit-Kaymakçıoğlu et al. (2009) synthesized methylene/ethylene 4-fluorophenylhydrazide derivatives and evaluated their antimycobacterial activity, with some showing significant inhibitory effects against Mycobacterium tuberculosis (Koçyiğit-Kaymakçıoğlu et al., 2009).
Environmental Chemistry
In environmental chemistry, ethyl 2-fluorobenzoate derivatives are used to study transformations in anaerobic systems. Genthner, Townsend, and Chapman (1989) used fluorophenols as analogs to investigate the transformation of phenol to benzoate in anaerobic conditions, providing insights into the metabolism of aromatic acids (Genthner, Townsend, & Chapman, 1989).
Safety and Hazards
Ethyl 2-fluorobenzoate is classified as a combustible liquid . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish . It should be stored in a well-ventilated place and kept away from heat, sparks, and flame . If inhaled or ingested, medical attention should be sought immediately .
Mechanism of Action
Biochemical Pathways
For instance, some fluorinated compounds can be involved in the defluorination process, which proceeds through a cyclic peroxide intermediate . In a major pathway, 1,2-dioxygenation of 2-fluorobenzoic acid leads to an unstable fluorohydrin, which is then defluorinated to catechol. Muconate is finally formed, which subsequently goes in the TCA cycle to produce energy .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 2-fluorobenzoate . For instance, factors such as temperature, pH, and the presence of other compounds can affect the stability and activity of Ethyl 2-fluorobenzoate. Additionally, the compound’s action can be influenced by its concentration and the duration of exposure.
properties
IUPAC Name |
ethyl 2-fluorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUWPGPOBTHOLHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6059996 | |
Record name | Benzoic acid, 2-fluoro-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6059996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-fluorobenzoate | |
CAS RN |
443-26-5 | |
Record name | Benzoic acid, 2-fluoro-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=443-26-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl o-fluorobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000443265 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl o-fluorobenzoate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67340 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-fluoro-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 2-fluoro-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6059996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl o-fluorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.487 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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